TAAR1 Agonist Potency: Human vs. Mouse Ortholog Selectivity Compared to Reference Agonists
This compound exhibits measurable TAAR1 agonist activity with EC₅₀ values of 4.90 μM at human TAAR1 and 1.80 μM at mouse TAAR1, representing an approximately 2.7-fold higher potency at the murine ortholog [1]. This species selectivity profile (mouse EC₅₀ < human EC₅₀) is directionally consistent with the endogenous TAAR1 agonist β-phenylethylamine (β-PEA), which displays a 5-fold higher potency at mouse vs. human TAAR1 (mouse EC₅₀ = 0.106 μM; human EC₅₀ = 0.524 μM) [2]. However, the absolute potency of β-PEA is 17- to 46-fold greater than the target compound depending on species. The magnitude of the species selectivity difference (2.7-fold for target vs. 5-fold for β-PEA) suggests the 3-bromo-4-chloro substitution pattern may attenuate the murine preference relative to the endogenous ligand.
| Evidence Dimension | TAAR1 agonist potency (EC₅₀) and species selectivity ratio |
|---|---|
| Target Compound Data | Human TAAR1 EC₅₀ = 4.90 μM; Mouse TAAR1 EC₅₀ = 1.80 μM; Mouse/Human potency ratio = 2.7 |
| Comparator Or Baseline | β-Phenylethylamine (endogenous TAAR1 agonist): Human TAAR1 EC₅₀ = 0.524 μM; Mouse TAAR1 EC₅₀ = 0.106 μM; Mouse/Human potency ratio = 5.0 |
| Quantified Difference | Target compound is 17- to 46-fold less potent than β-PEA; target compound shows reduced murine preference (2.7-fold vs. 5.0-fold) |
| Conditions | Human and mouse TAAR1 expressed in HEK293 cells; cAMP accumulation measured by BRET assay after 20 min incubation |
Why This Matters
The species selectivity profile informs appropriate preclinical model selection and benchmark positioning relative to the endogenous agonist.
- [1] BindingDB. BDBM50227828 (CHEMBL4068661). Agonist activity at human TAAR1 (EC₅₀ = 4.90 μM) and mouse TAAR1 (EC₅₀ = 1.80 μM). View Source
- [2] Wainscott DB, et al. Pharmacologic characterization of the cloned human trace amine-associated receptor1 (TAAR1) and evidence for species differences with the rat TAAR1. J Pharmacol Exp Ther. 2007;320(1):475-485. View Source
